Cas no 1001907-62-5 (5,9-Dioxaspiro[3.5]nonane-2-carboxylic acid)
![5,9-Dioxaspiro[3.5]nonane-2-carboxylic acid structure](https://ossimg.kuujia.com/scimg/1002000/1001907-62-5x500.png)
1001907-62-5 structure
Product Name:5,9-Dioxaspiro[3.5]nonane-2-carboxylic acid
CAS No:1001907-62-5
MF:C8H12O4
MW:172.178483009338
CID:2626133
PubChem ID:45158801
Update Time:2024-03-01
5,9-Dioxaspiro[3.5]nonane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5,9-dioxaspiro[3.5]nonane-2-carboxylic acid
- 5,9-Dioxaspiro[3.5]nonane-2-carboxylic acid
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- Inchi： 1S/C8H12O4/c9-7(10)6-4-8(5-6)11-2-1-3-12-8/h6H,1-5H2,(H,9,10)
- InChI Key： KLKVUGXNFPPPAW-UHFFFAOYSA-N
- SMILES： O1CCCOC21CC(C(=O)O)C2
Computed Properties
- Exact Mass: 172.07355886g/mol
- Monoisotopic Mass: 172.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8
- XLogP3: 0.1
5,9-Dioxaspiro[3.5]nonane-2-carboxylic acid Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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